Cas no 61471-53-2 (4H-1,4-Benzodiazepine-4-acetonitrile, 1,2,3,5-tetrahydro-)

• Product Name: 4H-1,4-Benzodiazepine-4-acetonitrile, 1,2,3,5-tetrahydro-
• CAS No: 61471-53-2
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 478067
• PubChem ID: 71395512
• Update Time: 2025-04-19

4H-1,4-Benzodiazepine-4-acetonitrile, 1,2,3,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 4H-1,4-Benzodiazepine-4-acetonitrile, 1,2,3,5-tetrahydro-
• 2-(1,2,3,5-tetrahydro-1,4-benzodiazepin-4-yl)acetonitrile
• (1,2,3,5-Tetrahydro-4H-1,4-benzodiazepin-4-yl)acetonitrile
• 61471-53-2
• DTXSID50817125

• Inchi： 1S/C11H13N3/c12-5-7-14-8-6-13-11-4-2-1-3-10(11)9-14/h1-4,13H,6-9H2
• InChI Key： YYIVNYOVCFISIY-UHFFFAOYSA-N
• SMILES： N1(CC#N)CC2C=CC=CC=2NCC1

Computed Properties

• Exact Mass: 187.11109
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• PSA: 39.06